Sodium 4-aminosalicylate dihydrate
Sodium 4-aminosalicylate dihydrate
Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death.
Brand Name:
Vulcanchem
CAS No.:
6018-19-5
VCID:
VC0007424
InChI:
InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11);/q;+1
SMILES:
C1=CC(=C(C=C1N)O)C(=O)[O-].O.O.[Na+]
Molecular Formula:
C7H7NNaO3+
Molecular Weight:
176.12 g/mol
Sodium 4-aminosalicylate dihydrate
CAS No.: 6018-19-5
Cat. No.: VC0007424
Molecular Formula: C7H7NNaO3+
Molecular Weight: 176.12 g/mol
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Description | Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against Mycobacterium tuberculosis by competing with PABA for enzymes involved in folate synthesis, thereby suppressing growth and reproduction of M. tuberculosis, eventually leading to cell death. |
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CAS No. | 6018-19-5 |
Molecular Formula | C7H7NNaO3+ |
Molecular Weight | 176.12 g/mol |
IUPAC Name | sodium;4-amino-2-hydroxybenzoic acid |
Standard InChI | InChI=1S/C7H7NO3.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3,9H,8H2,(H,10,11);/q;+1 |
Standard InChI Key | FVVDKUPCWXUVNP-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C=C1N)O)C(=O)[O-].O.O.[Na+] |
Canonical SMILES | C1=CC(=C(C=C1N)O)C(=O)O.[Na+] |
Colorform | MINUTE CRYSTALS FROM ALC WHITE, OR NEARLY WHITE, BULKY POWDER NEEDLES, PLATES FROM ALC-ETHER A reddish-brown crystalline powder is obtained on recrystallization from ethanol-ether. |
Melting Point | 150-151 °C, with effervescence NEEDLES FROM ALC; MP: 115 °C /ETHYL ESTER/ 150.5 °C |
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